N-{[(3-acetylphenyl)amino]carbonothioyl}-2-furamide

• IUPAC Name: N-[(3-acetylphenyl)carbamothioyl]furan-2-carboxamide
• InChI: InChI=1S/C14H12N2O3S/c1-9(17)10-4-2-5-11(8-10)15-14(20)16-13(18)12-6-3-7-19-12/h2-8H,1H3,(H2,15,16,18,20)
• InChI Key: OCSIXAAUMDNPHQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=S)NC(=O)C2=CC=CO2
• Molecular Formula: C14H12N2O3S
• Molecular Weight: 288.32 g/mol

Description

N-{[(3-acetylphenyl)amino]carbonothioyl}-2-furamide, commonly known as ACTF, is a chemical compound that has been extensively studied for its potential applications in scientific research. ACTF is a furamide derivative that has been synthesized through a multi-step process, and it exhibits a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of ACTF involves its interaction with specific enzymes and receptors in the body. It has been shown to bind to the active site of acetylcholinesterase, which prevents it from breaking down acetylcholine. This leads to an increase in the levels of acetylcholine in the brain, which can improve cognitive function.
Biochemical and Physiological Effects:
ACTF has been shown to exhibit a range of biochemical and physiological effects, including improved cognitive function, reduced inflammation, and increased antioxidant activity. It has also been shown to have neuroprotective effects, which may make it useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ACTF in lab experiments is its ability to inhibit the activity of specific enzymes, which can be useful in studying their role in various biochemical pathways. However, one limitation of using ACTF is that it may exhibit off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for research on ACTF. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. Another area of interest is its potential use in the development of new drugs for the treatment of various conditions, such as inflammation and oxidative stress. Additionally, further studies are needed to fully understand the mechanism of action of ACTF and its potential side effects.
In conclusion, ACTF is a promising compound that has been extensively studied for its potential applications in scientific research. Its ability to inhibit the activity of specific enzymes and its range of biochemical and physiological effects make it a valuable tool for studying various biological processes. Further research is needed to fully understand its potential applications and limitations.

Synthesis Methods

The synthesis of ACTF involves a series of steps that include the condensation of 3-acetylphenylhydrazine with carbon disulfide, followed by the reaction with furfural to form the furamide derivative. This process has been optimized to yield high purity ACTF, which can be used for various scientific applications.

Scientific Research Applications

ACTF has been studied for its potential applications in various scientific fields, including biochemistry, pharmacology, and neuroscience. It has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to an increase in the levels of acetylcholine in the brain, which has been linked to improved cognitive function.